![molecular formula C18H29N5O3S B215197 N-isopropyl-4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinecarboxamide](/img/structure/B215197.png)
N-isopropyl-4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-isopropyl-4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinecarboxamide, also known as PSB-603, is a small molecule inhibitor that targets the protein kinase CK2. CK2 is a ubiquitous serine/threonine kinase that plays a critical role in cell proliferation, DNA repair, and apoptosis. PSB-603 has been shown to inhibit CK2 activity in vitro and in vivo, making it a promising candidate for the development of new cancer therapies.
Mechanism of Action
N-isopropyl-4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinecarboxamide works by inhibiting the activity of CK2, which is a critical regulator of cell proliferation and survival. CK2 is overexpressed in many types of cancer, making it an attractive target for cancer therapy. By inhibiting CK2 activity, this compound can block the growth and survival of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to inhibiting CK2 activity, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit angiogenesis, which is the process by which tumors develop new blood vessels to support their growth.
Advantages and Limitations for Lab Experiments
N-isopropyl-4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinecarboxamide has several advantages as a research tool. It is a small molecule inhibitor that can be easily synthesized and modified, making it a versatile tool for studying CK2 activity. However, this compound has some limitations as well. It is not a highly selective inhibitor of CK2, and it may have off-target effects on other kinases. Additionally, this compound has not yet been tested in clinical trials, so its safety and efficacy in humans are still unknown.
Future Directions
There are several potential future directions for research on N-isopropyl-4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinecarboxamide. One area of interest is the development of more selective CK2 inhibitors that can target specific isoforms of the enzyme. Another area of interest is the combination of this compound with other cancer therapies to enhance their efficacy. Finally, further studies are needed to determine the safety and efficacy of this compound in human clinical trials.
Synthesis Methods
N-isopropyl-4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinecarboxamide can be synthesized using a multi-step process that involves the coupling of various reagents. The first step involves the synthesis of 1-piperazinecarboxylic acid, which is then coupled with N-isopropyl-4-chloro-3-nitrobenzamide to form an intermediate product. The intermediate product is then reacted with 3-(1-piperidinylsulfonyl)-4-pyridinylamine to form this compound.
Scientific Research Applications
N-isopropyl-4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinecarboxamide has been the subject of numerous scientific studies due to its potential as a cancer therapy. In one study, this compound was shown to inhibit the growth of breast cancer cells in vitro and in vivo. In another study, this compound was shown to enhance the efficacy of chemotherapy drugs in treating lung cancer cells. These findings suggest that this compound may be a promising candidate for the development of new cancer therapies.
properties
Molecular Formula |
C18H29N5O3S |
---|---|
Molecular Weight |
395.5 g/mol |
IUPAC Name |
4-(3-piperidin-1-ylsulfonylpyridin-4-yl)-N-propan-2-ylpiperazine-1-carboxamide |
InChI |
InChI=1S/C18H29N5O3S/c1-15(2)20-18(24)22-12-10-21(11-13-22)16-6-7-19-14-17(16)27(25,26)23-8-4-3-5-9-23/h6-7,14-15H,3-5,8-13H2,1-2H3,(H,20,24) |
InChI Key |
DFOYVKXDWRPOKQ-UHFFFAOYSA-N |
SMILES |
CC(C)NC(=O)N1CCN(CC1)C2=C(C=NC=C2)S(=O)(=O)N3CCCCC3 |
Canonical SMILES |
CC(C)NC(=O)N1CCN(CC1)C2=C(C=NC=C2)S(=O)(=O)N3CCCCC3 |
solubility |
59.3 [ug/mL] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.